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Compound of Interest

Compound Name: 2-Bromobenzoylacetonitrile

Cat. No.: B1278727

Technical Guide: Physical Properties of 2-
Bromobenzoylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromobenzoylacetonitrile, with the CAS Number 53882-80-7, is a chemical compound of
interest in organic synthesis and drug discovery. Its molecular structure, featuring a brominated
benzene ring attached to a benzoylacetonitrile core, makes it a potential intermediate for the
synthesis of various heterocyclic compounds and pharmacologically active molecules. An
understanding of its physical properties, such as melting point and solubility, is fundamental for
its effective use in research and development, including reaction setup, purification, and
formulation.

This technical guide provides a comprehensive overview of the methodologies used to
determine the melting point and solubility of organic compounds like 2-
Bromobenzoylacetonitrile. While specific experimental data for this compound is not readily
available in the public domain, this guide furnishes detailed experimental protocols to enable
researchers to ascertain these crucial parameters.
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Physicochemical Properties

A summary of the basic physicochemical identifiers for 2-Bromobenzoylacetonitrile is
provided below. The melting point and solubility are key physical properties that require
experimental determination.

Property Value

IUPAC Name 3-(2-bromophenyl)-3-oxopropanenitrile
Synonyms 2-Bromobenzoylacetonitrile

CAS Number 53882-80-7

Molecular Formula CoHeBrNO

Molecular Weight 224.06 g/mol

Appearance Yellow powder[1]

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, melting typically occurs over a narrow temperature range. The
sharpness of the melting point is often used as an indicator of purity.

Quantitative Data

The specific melting point of 2-Bromobenzoylacetonitrile is not widely reported in scientific
literature or chemical databases. The following table is provided as a template for recording
experimentally determined values.

Parameter Temperature (°C)

Onset of Melting

Completion of Melting

Melting Range
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Experimental Protocol: Capillary Melting Point
Determination

This protocol outlines the determination of the melting point range of a solid organic compound
using a capillary melting point apparatus.

Materials and Equipment:

Melting point apparatus

o Capillary tubes (sealed at one end)

o Sample of 2-Bromobenzoylacetonitrile (finely powdered)
e Mortar and pestle

e Spatula

o Thermometer (if not integrated into the apparatus)

o Safety goggles

Procedure:

e Sample Preparation:

o Place a small amount of 2-Bromobenzoylacetonitrile into a clean, dry mortar and gently
grind it into a fine powder using a pestle.

o Press the open end of a capillary tube into the powdered sample, forcing a small amount
of the solid into the tube.

o Invert the capillary tube and tap the sealed end gently on a hard surface to pack the
sample tightly into the bottom of the tube. The packed sample should be approximately 2-
3 mm in height.

e Apparatus Setup:
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o Ensure the melting point apparatus is clean and calibrated.

o Carefully insert the capillary tube containing the sample into the designated slot in the
heating block of the apparatus.

o If using a manual apparatus, ensure the thermometer is correctly positioned with the bulb
close to the sample.

e Melting Point Measurement:
o Turn on the heating element of the apparatus.

o For an unknown sample, a preliminary rapid heating can be performed to estimate the
approximate melting range. Allow the apparatus to cool before performing a more accurate
measurement.

o For the accurate measurement, set the heating rate to a slow and steady increase,
typically 1-2 °C per minute, as the temperature approaches the expected melting point.

o Observe the sample closely through the magnifying lens.
o Record the temperature at which the first drop of liquid appears (onset of melting).

o Continue to observe the sample and record the temperature at which the last solid crystal
melts (completion of melting).

o The two recorded temperatures constitute the melting point range.
e Post-Measurement:
o Turn off the heating element and allow the apparatus to cool down.

o Carefully remove the capillary tube and dispose of it in the appropriate glass waste
container.

Solubility Profile
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of
a substance fundamentally depends on the physical and chemical properties of both the solute
and the solvent.

Quantitative and Qualitative Data

Specific quantitative solubility data for 2-Bromobenzoylacetonitrile in various solvents is not
readily available. The structural features of 2-Bromobenzoylacetonitrile, including a polar
nitrile group, a ketone, and a large nonpolar bromophenyl group, suggest it will be sparingly
soluble in water and more soluble in organic solvents. The following table is a template for
recording experimental solubility observations.

Qualitative Solubility (e.g., Quantitative Solubility (

Solvent Soluble, Sparingly Soluble, g/100 mL at a specific
Insoluble) temperature)

Water

Ethanol

Methanol

Acetone

Dichloromethane

Toluene

Hexane

Ethyl Acetate

Experimental Protocol: Qualitative and Semi-
Quantitative Solubility Determination

This protocol describes a method to determine the qualitative and semi-quantitative solubility of
a solid organic compound in various solvents.

Materials and Equipment:
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e Test tubes and rack

e \ortex mixer or stirring rods

o Graduated pipettes or cylinders

e Analytical balance

e Spatula

o Sample of 2-Bromobenzoylacetonitrile

o A selection of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

o Safety goggles and appropriate gloves

Procedure:

e Qualitative Solubility Assessment:

[¢]

Place a small, consistent amount (e.g., 10 mg) of 2-Bromobenzoylacetonitrile into a
series of labeled test tubes.

[¢]

To each test tube, add 1 mL of a different solvent.

o

Vigorously agitate the mixture using a vortex mixer or by stirring with a clean glass rod for
a set period (e.g., 1-2 minutes).

[¢]

Visually observe each tube to determine if the solid has completely dissolved.

[e]

Record the results as "soluble,” "sparingly soluble” (if partially dissolved), or "insoluble."

e Semi-Quantitative Solubility Determination (for solvents where the compound is soluble):

o Weigh a specific amount of 2-Bromobenzoylacetonitrile (e.g., 100 mg) and place itin a
test tube.

o Add a small, measured volume of the solvent (e.g., 0.5 mL) to the test tube.
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o Agitate the mixture until the solid is fully dissolved.

o Continue to add small, measured increments of the solute until a saturated solution is
formed (i.e., a small amount of undissolved solid remains after thorough mixing).

o Record the total mass of the solute and the total volume of the solvent used to create the
saturated solution.

o Calculate the approximate solubility in g/100 mL.

o Itis recommended to perform this at a controlled temperature.

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for determining the melting point and
solubility of 2-Bromobenzoylacetonitrile.
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Caption: Workflow for determining the physical properties of 2-Bromobenzoylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemimpex.com/products/17975
https://www.benchchem.com/product/b1278727#physical-properties-of-2-bromobenzoylacetonitrile-melting-point-solubility
https://www.benchchem.com/product/b1278727#physical-properties-of-2-bromobenzoylacetonitrile-melting-point-solubility
https://www.benchchem.com/product/b1278727#physical-properties-of-2-bromobenzoylacetonitrile-melting-point-solubility
https://www.benchchem.com/product/b1278727#physical-properties-of-2-bromobenzoylacetonitrile-melting-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

